Cas no 2168086-38-0 (tert-butyl 4-isothiocyanatobutanoate)

tert-butyl 4-isothiocyanatobutanoate structure

2168086-38-0 structure

Product Name:tert-butyl 4-isothiocyanatobutanoate

CAS No:2168086-38-0

MF:C₉H₁₅NO₂S

MW:201.28590130806

CID:6003656

PubChem ID:165607585

Update Time:2024-01-01

tert-butyl 4-isothiocyanatobutanoate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-isothiocyanatobutanoate
- EN300-1458877
- 2168086-38-0
- Inchi： 1S/C9H15NO2S/c1-9(2,3)12-8(11)5-4-6-10-7-13/h4-6H2,1-3H3
- InChI Key： YZBVIBWKDPQPMT-UHFFFAOYSA-N
- SMILES： S=C=NCCCC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 201.08234989g/mol
Monoisotopic Mass: 201.08234989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 70.8Å²

tert-butyl 4-isothiocyanatobutanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1458877-0.05g	tert-butyl 4-isothiocyanatobutanoate	2168086-38-0		0.05g	$612.0	2023-06-06
Enamine	EN300-1458877-0.1g	tert-butyl 4-isothiocyanatobutanoate	2168086-38-0		0.1g	$640.0	2023-06-06
Enamine	EN300-1458877-0.25g	tert-butyl 4-isothiocyanatobutanoate	2168086-38-0		0.25g	$670.0	2023-06-06
Enamine	EN300-1458877-0.5g	tert-butyl 4-isothiocyanatobutanoate	2168086-38-0		0.5g	$699.0	2023-06-06
Enamine	EN300-1458877-1.0g	tert-butyl 4-isothiocyanatobutanoate	2168086-38-0		1g	$728.0	2023-06-06
Enamine	EN300-1458877-2.5g	tert-butyl 4-isothiocyanatobutanoate	2168086-38-0		2.5g	$1428.0	2023-06-06
Enamine	EN300-1458877-5.0g	tert-butyl 4-isothiocyanatobutanoate	2168086-38-0		5g	$2110.0	2023-06-06
Enamine	EN300-1458877-10.0g	tert-butyl 4-isothiocyanatobutanoate	2168086-38-0		10g	$3131.0	2023-06-06
Enamine	EN300-1458877-50mg	tert-butyl 4-isothiocyanatobutanoate	2168086-38-0		50mg	$612.0	2023-09-29
Enamine	EN300-1458877-100mg	tert-butyl 4-isothiocyanatobutanoate	2168086-38-0		100mg	$640.0	2023-09-29

tert-butyl 4-isothiocyanatobutanoate Related Literature

1. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

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